Cas no 2138048-84-5 (2-(4-{[(Tert-butoxy)carbonyl]amino}-1-ethylpiperidin-3-yl)acetic acid)

• Product Name: 2-(4-{[(Tert-butoxy)carbonyl]amino}-1-ethylpiperidin-3-yl)acetic acid
• CAS No: 2138048-84-5
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 6323571
• PubChem ID: 165799449
• Update Time: 2025-06-09

2-(4-{[(Tert-butoxy)carbonyl]amino}-1-ethylpiperidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1154522
• 2138048-84-5
• 2-(4-{[(tert-butoxy)carbonyl]amino}-1-ethylpiperidin-3-yl)acetic acid
• 2-(4-{[(Tert-butoxy)carbonyl]amino}-1-ethylpiperidin-3-yl)acetic acid

• Inchi： 1S/C14H26N2O4/c1-5-16-7-6-11(10(9-16)8-12(17)18)15-13(19)20-14(2,3)4/h10-11H,5-9H2,1-4H3,(H,15,19)(H,17,18)
• InChI Key： YCYBBFCPYKIFJT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCN(CC)CC1CC(=O)O)=O

Computed Properties

• Exact Mass: 286.18925731g/mol
• Monoisotopic Mass: 286.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-(4-{[(Tert-butoxy)carbonyl]amino}-1-ethylpiperidin-3-yl)acetic acid

2-(4-{[(Tert-butoxy)carbonyl]amino}-1-ethylpiperidin-3-yl)acetic acid (CAS No. 2138048-84-5): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

2-(4-{[(Tert-butoxy)carbonyl]amino}-1-ethylpiperidin-3-yl)acetic acid (CAS No. 2138048-84-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, and recent advancements in its use in drug development.

Chemical Structure and Properties

2-(4-{[(Tert-butoxy)carbonyl]amino}-1-ethylpiperidin-3-yl)acetic acid is a complex organic molecule characterized by a piperidine ring substituted with an amino group protected by a tert-butoxycarbonyl (Boc) group, an ethyl group, and an acetic acid moiety. The presence of the Boc protecting group is crucial for controlling the reactivity of the amino group during synthesis and subsequent chemical transformations. The compound's molecular formula is C₁₆H₂₉NO₅, and it has a molecular weight of 319.41 g/mol.

The compound exhibits excellent solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various chemical reactions and biological assays. Its pKa values indicate that it can exist in both acidic and basic forms, depending on the pH of the solution, which is advantageous for optimizing its pharmacological properties.

Synthesis Methods

The synthesis of 2-(4-{[(Tert-butoxy)carbonyl]amino}-1-ethylpiperidin-3-yl)acetic acid involves several well-defined steps, each designed to introduce specific functional groups while maintaining the integrity of the molecule. One common approach begins with the preparation of a tert-butoxycarbonyl (Boc)-protected piperidine derivative. This intermediate is then functionalized with an ethyl group and an amino group, followed by the introduction of the acetic acid moiety through esterification or direct carboxylation.

A recent study published in the Journal of Organic Chemistry detailed an efficient one-pot synthesis method that significantly reduces reaction time and improves yield. The method involves the sequential addition of reagents under mild conditions, ensuring high selectivity and minimal side reactions. This advancement has made the large-scale production of the compound more feasible for industrial applications.

Applications in Medicinal Chemistry

2-(4-{[(Tert-butoxy)carbonyl]amino}-1-ethylpiperidin-3-yl)acetic acid has shown promising potential in various therapeutic areas, particularly in the development of drugs targeting neurological disorders and cancer. Its unique structure allows it to interact with specific receptors and enzymes, modulating their activity in a controlled manner.

In neurology, the compound has been investigated for its ability to modulate GABA receptors, which play a crucial role in regulating neuronal excitability. Preclinical studies have demonstrated that it can effectively reduce seizure activity in animal models of epilepsy, suggesting its potential as an anticonvulsant agent. Additionally, its ability to cross the blood-brain barrier makes it a valuable candidate for treating central nervous system (CNS) disorders.

In oncology, 2-(4-{[(Tert-butoxy)carbonyl]amino}-1-ethylpiperidin-3-yl)acetic acid has been explored for its anticancer properties. Research has shown that it can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Notably, it has demonstrated selective toxicity towards cancer cells while sparing normal cells, reducing potential side effects associated with traditional chemotherapy.

Clinical Trials and Future Prospects

The promising preclinical results have led to several clinical trials aimed at evaluating the safety and efficacy of 2-(4-{[(Tert-butoxy)carbonyl]amino}-1-ethylpiperidin-3-yl)acetic acid. Phase I trials have shown that the compound is well-tolerated by patients, with minimal adverse effects reported. These findings have paved the way for further clinical studies to assess its therapeutic potential in larger patient populations.

Ongoing research is focused on optimizing the pharmacokinetic properties of the compound to enhance its bioavailability and reduce dosing frequency. Additionally, efforts are being made to develop prodrugs that can improve its stability and target delivery to specific tissues or organs.

Conclusion

2-(4-{[(Tert-butoxy)carbonyl]amino}-1-ethylpiperidin-3-yl)acetic acid (CAS No. 2138048-84-5) is a multifunctional compound with significant potential in medicinal chemistry. Its unique structure and versatile properties make it an attractive candidate for drug development across multiple therapeutic areas. Ongoing research and clinical trials are expected to further elucidate its mechanisms of action and clinical utility, potentially leading to new treatments for neurological disorders and cancer.